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Compound of Interest

Compound Name: Lignoceric acid-d47

Cat. No.: B3026126 Get Quote

An In-depth Technical Guide to Lignoceric Acid-
d47
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Lignoceric acid-d47, a deuterated analog of lignoceric acid. This document is

intended for use by professionals in research and drug development who require a reliable

internal standard for the quantitative analysis of very-long-chain fatty acids.

Core Properties and Physical State
Lignoceric acid-d47 is a synthetic, stable isotope-labeled form of lignoceric acid, a 24-carbon

saturated fatty acid. In its purified form, it exists as a solid at room temperature.[1] Its

appearance is typically a white to off-white solid. This deuterated standard is essential for

accurate quantification in mass spectrometry-based analytical methods, as it exhibits nearly

identical chemical and physical properties to its endogenous, non-labeled counterpart, but is

distinguishable by its higher mass.

Quantitative Data Summary
The following table summarizes the key quantitative data for Lignoceric acid-d47.
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Property Value Source

Physical State Solid [1]

Appearance White to off-white solid

Molecular Formula C₂₄HD₄₇O₂ [1][2]

Molecular Weight 415.9 g/mol [1]

Chemical Purity ≥98%

Deuterium Incorporation
≥99% deuterated forms (d₁-

d₄₇)

Solubility in Chloroform ~2 mg/mL

Solubility in THF ~5 mg/mL

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Note: A precise melting point for the deuterated form is not readily available in the provided

search results. The melting point of non-deuterated lignoceric acid is in the range of 80-84°C

and can be used as an approximate reference.

Applications in Research and Drug Development
The primary application of Lignoceric acid-d47 is as an internal standard for the precise

quantification of lignoceric acid in biological samples using gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS). The

accurate measurement of lignoceric acid is critical in the study and diagnosis of several

peroxisomal disorders, including X-linked adrenoleukodystrophy and Zellweger syndrome,

where the metabolism of very-long-chain fatty acids is impaired.

Experimental Protocols
The following section details a representative experimental protocol for the quantification of

lignoceric acid in human plasma using Lignoceric acid-d47 as an internal standard, followed
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by LC-MS/MS analysis. This protocol is a synthesis of established methods for very-long-chain

fatty acid analysis.

Materials and Reagents
Human plasma samples

Lignoceric acid-d47 (internal standard)

Lignoceric acid (for calibration curve)

Methanol (LC-MS grade)

Chloroform (HPLC grade)

Acetonitrile (LC-MS grade)

Formic acid

Deionized water

Centrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

LC-MS/MS system

Sample Preparation Workflow
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Plasma Sample (e.g., 100 µL)

Add Lignoceric acid-d47
(Internal Standard)

Lipid Extraction
(e.g., Chloroform/Methanol)

Vortex

Centrifuge to
Separate Phases

Collect Organic Layer

Evaporate to Dryness
(under Nitrogen)

Reconstitute in
Injection Solvent

Inject Sample onto
LC-MS/MS System

Chromatographic Separation
(e.g., C18 column)

Mass Spectrometric Detection
(MRM Mode)

Peak Integration

Calculate Peak Area Ratio
(Lignoceric acid / Lignoceric acid-d47)

Generate Calibration Curve

Quantify Lignoceric Acid
Concentration

Click to download full resolution via product page

Caption: Experimental workflow for lignoceric acid quantification.
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Detailed Method
Sample Spiking: To 100 µL of plasma sample in a centrifuge tube, add a known amount of

Lignoceric acid-d47 solution in methanol.

Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

Phase Separation: Vortex the mixture vigorously for 1 minute, then add 0.5 mL of 0.9% NaCl

solution and vortex for another 30 seconds. Centrifuge at 2000 x g for 5 minutes to achieve

phase separation.

Collection: Carefully transfer the lower organic phase containing the lipids to a new tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the

initial mobile phase (e.g., acetonitrile/water).

LC-MS/MS Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS

system.

Chromatographic Separation: Employ a C18 reversed-phase column with a gradient

elution using mobile phases such as water with formic acid and acetonitrile with formic

acid.

Mass Spectrometric Detection: Operate the mass spectrometer in negative ion mode

using Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion

transitions for both lignoceric acid and Lignoceric acid-d47.

Quantification: Construct a calibration curve by analyzing known concentrations of lignoceric

acid standards with a constant concentration of Lignoceric acid-d47. The concentration of

lignoceric acid in the samples is determined by comparing the peak area ratio of the analyte

to the internal standard against the calibration curve.

Safety and Handling
Lignoceric acid-d47 should be handled in a well-ventilated area. It is classified as causing

skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal
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protective equipment, including gloves and safety glasses, should be worn. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Logical Relationship of Quantification
The use of a deuterated internal standard like Lignoceric acid-d47 is fundamental for accurate

quantification in mass spectrometry. The following diagram illustrates the logical relationship in

this analytical approach.

Biological Sample

Internal Standard

Sample Processing MS Detection Quantification
Lignoceric Acid

(Unknown Amount)

Extraction, Derivatization,
Instrumental Analysis

Lignoceric Acid-d47
(Known Amount)

Measure Peak Area Ratio
(Analyte / Internal Standard)

Accurate Concentration of
Lignoceric Acid
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Caption: Logic of using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Physical state and appearance of Lignoceric acid-d47].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3026126?utm_src=pdf-body
https://www.benchchem.com/product/b3026126?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026126?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/9003320.pdf
https://www.calpaclab.com/lignoceric-acid-d47-99-deuterated-forms-d1-d47-c24hd47o2-5-mg/aab-aa01ccim-5mg
https://www.benchchem.com/product/b3026126#physical-state-and-appearance-of-lignoceric-acid-d47
https://www.benchchem.com/product/b3026126#physical-state-and-appearance-of-lignoceric-acid-d47
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3026126#physical-state-and-appearance-of-
lignoceric-acid-d47]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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